Cas no 1026796-53-1 (3-Bromo-2-isopropoxyphenol)
3-Bromo-2-isopropoxyphenol structure
Product Name:3-Bromo-2-isopropoxyphenol
CAS No:1026796-53-1
MF:C9H11BrO2
MW:231.086442232132
CID:2625843
PubChem ID:52180811
Update Time:2025-04-21
3-Bromo-2-isopropoxyphenol Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2-[(propan-2-yl)oxy]phenol
- Phenol, 3-bromo-2-(1-methylethoxy)-
- MB12055
- 3-Bromo-2-isopropoxyphenol
- DTXSID40680249
- 1026796-53-1
-
- Inchi: 1S/C9H11BrO2/c1-6(2)12-9-7(10)4-3-5-8(9)11/h3-6,11H,1-2H3
- InChI Key: OSULYEKTMXRPSA-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1OC(C)C)O
Computed Properties
- Exact Mass: 229.99424g/mol
- Monoisotopic Mass: 229.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 231.09g/mol
- XLogP3: 3
- Topological Polar Surface Area: 29.5Ų
3-Bromo-2-isopropoxyphenol Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
1026796-53-1 (3-Bromo-2-isopropoxyphenol) Related Products
- 2210-74-4(2-(2-Methoxyphenoxy)methyloxirane)
- 102-40-9(1,3-Bis(2-hydroxyethoxy)benzene)
- 4812-20-8(o-Isopropoxyphenol)
- 6280-96-2(2-Propoxyphenol)
- 7495-78-5(1,4-Diisopropoxybenzene)
- 14005-14-2(2,2-Dimethylbenzod1,3dioxole)
- 94-71-3(2-Ethoxyphenol)
- 2050-46-6(1,2-Diethoxybenzene)
- 493-09-4(2,3-dihydro-1,4-benzodioxine)
- 93-14-1(Guaifenesin)
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